Cas no 1889269-89-9 (3-bromo-5-methyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 3-bromo-5-methyl-1H-pyrazole-4-carbaldehyde
• CAS No: 1889269-89-9
• MF: C₅H₅BrN₂O
• MW: 189.009999990463
• CID: 5463857
• Update Time: 2025-10-18

3-bromo-5-methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-methyl-1H-pyrazole-4-carbaldehyde
• 5-bromo-3-methyl-1H-pyrazole-4-carbaldehyde
• Z2732631553
• 1H-Pyrazole-4-carboxaldehyde, 3-bromo-5-methyl-

• Inchi： 1S/C5H5BrN2O/c1-3-4(2-9)5(6)8-7-3/h2H,1H3,(H,7,8)
• InChI Key： MAWRDMRIRQYSSD-UHFFFAOYSA-N
• SMILES： BrC1C(C=O)=C(C)NN=1

Computed Properties

• Exact Mass: 187.95853 g/mol
• Monoisotopic Mass: 187.95853 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 189.01
• XLogP3: 1.1
• Topological Polar Surface Area: 45.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 3-bromo-5-methyl-1H-pyrazole-4-carbaldehyde

Introduction to 3-bromo-5-methyl-1H-pyrazole-4-carbaldehyde (CAS No. 1889269-89-9)

3-bromo-5-methyl-1H-pyrazole-4-carbaldehyde, identified by its CAS number 1889269-89-9, is a significant compound in the field of pharmaceutical and chemical research. This heterocyclic aldehyde derivative has garnered attention due to its versatile structural properties and potential applications in drug discovery and material science. The presence of both bromine and methyl substituents on the pyrazole ring introduces unique reactivity, making it a valuable intermediate in synthetic chemistry.

The pyrazole core is a six-membered aromatic ring containing two nitrogen atoms, which is known for its broad range of biological activities. When functionalized with a formyl group at the 4-position and additional substituents, such as bromine at the 3-position and a methyl group at the 5-position, the compound exhibits enhanced reactivity and utility in various synthetic pathways. This specific arrangement allows for facile participation in condensation reactions, cyclization processes, and cross-coupling reactions, which are pivotal in constructing more complex molecular architectures.

In recent years, 3-bromo-5-methyl-1H-pyrazole-4-carbaldehyde has been extensively studied for its role in developing novel pharmaceuticals. The aldehyde functionality serves as a crucial electrophile, enabling the formation of Schiff bases, imines, and other nitrogen-containing heterocycles through condensation reactions. These derivatives often exhibit interesting pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The bromine substituent further enhances the compound's utility by allowing for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are essential for constructing biaryl systems prevalent in many bioactive molecules.

One of the most compelling aspects of 3-bromo-5-methyl-1H-pyrazole-4-carbaldehyde is its application in medicinal chemistry. Researchers have leveraged this compound to synthesize libraries of pyrazole derivatives for high-throughput screening (HTS) campaigns. The structural motif is particularly relevant in targeting enzymes involved in metabolic pathways associated with diseases such as diabetes and cancer. For instance, modifications at the 3- and 5-positions can fine-tune electronic properties and steric hindrance, optimizing binding affinity to biological targets. Preliminary studies have shown that certain analogs derived from this scaffold exhibit potent inhibitory effects on kinases and other enzymes implicated in tumor growth.

The synthesis of 3-bromo-5-methyl-1H-pyrazole-4-carbaldehyde typically involves multi-step organic transformations starting from commercially available precursors. A common route includes bromination of a methyl-substituted pyrazole followed by formylation at the 4-position using reagents like phosphorus oxychloride (POCl₃) or Vilsmeier-Haack conditions. The precise control of reaction conditions is critical to achieving high yields and purity, as side reactions can lead to undesired byproducts that may complicate downstream applications.

Advances in computational chemistry have also played a significant role in understanding the reactivity and potential applications of 3-bromo-5-methyl-1H-pyrazole-4-carbaldehyde. Molecular modeling studies have helped predict optimal reaction pathways and identify potential challenges during synthesis. Additionally, density functional theory (DFT) calculations have been employed to elucidate electronic structures and relative energies of intermediates, providing insights into why certain substituents enhance or diminish biological activity.

In material science, the unique electronic properties of this compound make it a candidate for developing novel organic semiconductors and light-emitting diodes (OLEDs). The conjugated system formed by the pyrazole ring and the aldehyde group can be tuned through substituent effects to modulate charge transport properties. Researchers are exploring its incorporation into polymer matrices to enhance photovoltaic efficiency or improve luminescent characteristics in display technologies.

The growing interest in 3-bromo-5-methyl-1H-pyrazole-4-carbaldehyde underscores its importance as a building block in modern chemical research. As synthetic methodologies continue to evolve, new derivatives with tailored properties are likely to emerge, further expanding its utility across multiple disciplines. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative applications that could revolutionize drug development and materials engineering.